2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(1,2,3,4-tetrahydronaphthalen-2-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H22N4/c1-2-5-16-14-17(7-6-15(16)4-1)21-10-12-22(13-11-21)18-19-8-3-9-20-18/h1-5,8-9,17H,6-7,10-14H2
• InChI Key: HRHCOWIBBRRXHT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C18H22N4
• Molecular Weight: 294.4 g/mol

Description

2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine, also known as TPNPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been found to exhibit interesting pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine is not fully understood. However, it has been found to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It also affects the levels of other neurotransmitters, including noradrenaline and acetylcholine. The combined effect of these actions is believed to be responsible for the pharmacological effects of 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine.
Biochemical and Physiological Effects:
2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine has been found to have several biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which are important neurotransmitters involved in mood regulation. 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine has also been found to affect the levels of other neurotransmitters, including noradrenaline and acetylcholine. The compound has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine has several advantages for lab experiments. It is a well-studied compound with known pharmacological properties. It can be easily synthesized in high yields and purity. However, 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer to animals. The compound also has a short half-life, which can make it challenging to study its long-term effects.

Future Directions

There are several potential future directions for the study of 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine. One area of research is the development of new derivatives of 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine with improved pharmacological properties. Another area of research is the study of the long-term effects of 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine in animal models. The compound's potential for the treatment of Parkinson's disease and schizophrenia also warrants further investigation. Finally, the development of new methods for administering 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine to animals may help overcome some of the limitations of the compound for lab experiments.
Conclusion:
In conclusion, 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine is a well-studied compound with potential therapeutic applications. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant effects, and has potential for the treatment of Parkinson's disease and schizophrenia. The compound's mechanism of action is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine has several advantages for lab experiments, including its known pharmacological properties and ease of synthesis. However, it also has some limitations, including low solubility in water and a short half-life. Further research is needed to fully understand the potential of 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine for therapeutic applications.

Synthesis Methods

2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine can be synthesized by reacting 1,2,3,4-tetrahydro-2-naphthol with 1,4-dibromobutane to obtain 1,2,3,4-tetrahydro-2-naphthalenyl-4-bromobutane. This intermediate is then reacted with 1-piperazine to obtain the final product, 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit interesting pharmacological properties, including antipsychotic, anxiolytic, and antidepressant effects. 2-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]pyrimidine has also been found to have potential for the treatment of Parkinson's disease and schizophrenia. It has been studied in animal models and has shown promising results.